Cas no 2752-12-7 (2,3,4,5,6,7-hexahydro-1h-tricyclo[2.2.1.02,6]heptan-3-ylmethyl 4-bromobenzenesulfonate)

• Product Name: 2,3,4,5,6,7-hexahydro-1h-tricyclo[2.2.1.02,6]heptan-3-ylmethyl 4-bromobenzenesulfonate
• CAS No: 2752-12-7
• MF: C₁₄H₁₅BrO₃S
• MW: 343.236102342606
• CID: 914834
• PubChem ID: 296951
• Update Time: 2025-04-19

2,3,4,5,6,7-hexahydro-1h-tricyclo[2.2.1.02,6]heptan-3-ylmethyl 4-bromobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,7-hexahydro-1h-tricyclo[2.2.1.02,6]heptan-3-ylmethyl 4-bromobenzenesulfonate
• tricyclo[2.2.1.02,6]hept-3-ylmethyl 4-bromobenzenesulfonate; 3-Nortricyclylcarbinol-< 4-brom-benzolsulfonat> ; 4-Brom-benzolsulfonsaeure-(nortricyclan-3-ylmethylester); AC1L6QWK; NSC167525;
• (Tricyclo[2.2.1.0~2,6~]heptan-3-yl)methyl 4-bromobenzene-1-sulfonate
• 2752-12-7
• NSC167525
• DTXSID40304837
• NSC-167525

• Inchi： 1S/C14H15BrO3S/c15-9-1-3-10(4-2-9)19(16,17)18-7-13-8-5-11-12(6-8)14(11)13/h1-4,8,11-14H,5-7H2
• InChI Key： MXLDIPWRPOQZER-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(=O)(=O)OCC1C2CC3C(C2)C31

Computed Properties

• Exact Mass: 341.99255
• Monoisotopic Mass: 341.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.588
• Boiling Point: 435.7°C at 760 mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.619
• PSA: 43.37
• LogP: 4.13720